Cas no 35356-34-4 ([4,8'-Bi-2H-1-benzopyran]-3,3',5,5',7,7'-hexol,2,2'-bis(3,4-dihydroxyphenyl)-3,3',4,4'-tetrahydro-)

[4,8'-Bi-2H-1-benzopyran]-3,3',5,5',7,7'-hexol,2,2'-bis(3,4-dihydroxyphenyl)-3,3',4,4'-tetrahydro- Properties

Names and Identifiers

• [4,8'-Bi-2H-1-benzopyran]-3,3',5,5',7,7'-hexol,2,2'-bis(3,4-dihydroxyphenyl)-3,3',4,4'-tetrahydro-
• Ent-Epicatechin(4a->8)catechin
• 4,8 inverted exclamation marka-Bi-[(+)-epicatechin]
• Proanthocyanidin B2
• Proanthocyanidin B2;(?)-Epicatechin-(4(c)micro inverted exclamation markE8)-(?)-epicatechin
• SCHEMBL4750189
• CHEBI:173294
• 15514-06-4
• BCP29181
• Procyanidin B
• Procyanidin D
• cis,cis inverted exclamation marka-4,8 inverted exclamation marka-Bi(3,3 inverted exclamation marka,4 inverted exclamation marka,5,7-pentahydroxyflavane)
• BCP29180
• 2-(3,4-dihydroxyphenyl)-4-[2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-chroman-8-yl]chromane-3,5,7-triol
• [4,8'-Bi-2H-1-benzopyran]-3,3',5,5',7,7'-hexol, 2,2'-bis(3,4-dihydroxyphenyl)-3,3',4,4'-tetrahydro-
• Procyanidol D
• (4,8'-Bi-2H-1-benzopyran)-3,3',5,5',7,7'-hexol, 2,2'-bis(3,4-dihydroxyphenyl)-3,3',4,4'-tetrahydro-
• Proanthocyanidin B1;Procyanidin dimer B1
• NCI60_000946
• A918727
• (2R,2'R,3S,3'S,4S)-2,2'-Bis(3,4-dihydroxyphenyl)-[4,8'-bichroman]-3,3',5,5',7,7'-hexaol
• FT-0686683
• 8-(3,3',4',5,7-pentahydroxyflavan-4-yl)-3,3',4',5,7-pentahydroxyflavan
• 2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-3,4-dihydro-2H-chromen-8-yl]-3,4-dihydro-2H-chromene-3,5,7-triol
• NSC143099
• 2-(3,4-dihydroxyphenyl)-8-[2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-3,4-dihydro-2H-chromen-4-yl]-3,4-dihydro-2H-chromene-3,5,7-triol
• 2-(3,4-dihydroxyphenyl)-8-[2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-chroman-4-yl]chroman-3,5,7-triol
• Procyanidin-B4;(+)-Catechin-(4a?8)-(-)-epicatechin; (-)-Procyanidin B4; Catechin-(4a?8)-epicatechin; Procyanidol B4;CATECHIN-(4ALPHA->8)-EPICATECHIN
• 35356-34-4
• ent-Epicatechin(4alpha->8)catechin
• BCP29179
• B0005-464483
• 71328-22-8
• NSC 143099
• FT-0686682
• FT-0775556
• SCHEMBL14339427
• CHEMBL1253314
• DTXSID00935146
• Ent-Epicatechin-(4alpha->8)-catechin
• 2,2'-Bis(3,4-dihydroxyphenyl)-3,3',4,4'-tetrahydro-2H,2'H-[4,8'-bi-1-benzopyran]-3,3',5,5',7,7'-hexol
• +Expand

• InChIKey： XFZJEEAOWLFHDH-UHFFFAOYSA-N
• Inchi： InChI=1S/C30H26O12/c31-13-7-20(37)24-23(8-13)41-29(12-2-4-16(33)19(36)6-12)27(40)26(24)25-21(38)10-17(34)14-9-22(39)28(42-30(14)25)11-1-3-15(32)18(35)5-11/h1-8,10,22,26-29,31-40H,9H2
• SMILES： OC1C=CC(C2C(O)CC3=C(C(C4C(O)C(C5C=CC(O)=C(O)C=5)OC5=CC(=CC(O)=C45)O)=C(C=C3O)O)O2)=CC=1O

Computed Properties

• Exact Mass: 578.142
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 3
• Monoisotopic Mass: 578.142
• Heavy Atom Count: 42
• Complexity: 925
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 221A^2

Experimental Properties

• Boiling Point: 955.3°C at 760 mmHg
• Flash Point: 531.6°C
• Density: 1.705

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Nelia pillansii